Cas no 872613-47-3 (N-(5-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: N-(5-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 872613-47-3
• MF: C₂₄H₂₆N₄O₃S
• MW: 450.553244113922
• CID: 5967337
• PubChem ID: 18562060
• Update Time: 2025-10-30

N-(5-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• N-[[5-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• AKOS024617567
• F1885-0029
• N-((5-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• 872613-47-3
• N-[(5-{[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide

• Inchi： 1S/C24H26N4O3S/c29-22(28-13-11-19(12-14-28)15-18-7-3-1-4-8-18)17-32-24-27-26-21(31-24)16-25-23(30)20-9-5-2-6-10-20/h1-10,19H,11-17H2,(H,25,30)
• InChI Key： WSWRAPOUJJVOON-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(N2CCC(CC3=CC=CC=C3)CC2)=O)O1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 450.17256188g/mol
• Monoisotopic Mass: 450.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on N-(5-{2-(4-benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide: A Comprehensive Overview

N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No. 872613-47-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural arrangement that includes a benzylpiperidine moiety, an oxadiazole ring, and a sulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzylpiperidine moiety is a common structural motif found in various bioactive compounds, including those with central nervous system (CNS) activity. The presence of this moiety in N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide suggests that it may exhibit similar pharmacological properties. Recent studies have shown that compounds containing the benzylpiperidine scaffold can act as modulators of neurotransmitter systems, particularly serotonin and dopamine receptors, which are crucial for treating neurological disorders such as depression and Parkinson's disease.

The oxadiazole ring is another key structural feature of this compound. Oxadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. In the context of N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, the oxadiazole ring may contribute to its potential as a therapeutic agent by enhancing its stability and bioavailability. Additionally, the oxadiazole ring can influence the compound's binding affinity to specific protein targets, thereby modulating its biological effects.

The sulfanyl group (thioether) in the structure of N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide is another important functional group. Sulfanyl groups are known to participate in various biological processes, including redox reactions and protein-protein interactions. In medicinal chemistry, sulfanyl groups are often introduced to improve the lipophilicity and metabolic stability of drug candidates. The presence of this group in the compound may enhance its ability to cross biological membranes and reach its intended target sites.

Recent research has focused on the potential therapeutic applications of N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxoethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide to modulate cytokine production makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(5-{2-(4-Benzylpiperidin-1-yl)-2-oxyethysulfanyl}-1,3,4-thiadiazol-methylbenzamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that N-(5-{2-(4-Benzylpiperidin-1-y)-2-oxyethysulfanyl}-1,-thiadiazol-methylbenzamide may have therapeutic value in the treatment of various types of cancer.

The pharmacokinetic properties of N-(5-{2-(4-Benzylpipridin-y)-oxyethysulfonyl}-methylbenzamide have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it suitable for chronic administration in clinical settings. Furthermore, the compound has been found to have low toxicity in preclinical studies, which is an important consideration for drug development.

In conclusion, N-(5-{2-(4-Benzypipridin-y)-oxyethysulfonyl}-methylbenzamide (CAS No. 872613--7) is a promising compound with a unique chemical structure that holds significant potential for various therapeutic applications. Its combination of anti-inflammatory and antitumor activities, along with favorable pharmacokinetic properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.